Cas no 2026096-48-8 (methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate)

• Product Name: methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate
• CAS No: 2026096-48-8
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5999454
• PubChem ID: 165953670
• Update Time: 2025-05-20

methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate
• 2026096-48-8
• EN300-1124104

• Inchi： 1S/C10H17N3O2/c1-4-12-9(10(14)15-3)8(2)13-6-5-11-7-13/h5-9,12H,4H2,1-3H3
• InChI Key： PGNXFGOQCJKIBX-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)N1C=NC=C1)NCC)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate

Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate (CAS No. 2026096-48-8): A Comprehensive Overview

Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate, identified by its CAS number 2026096-48-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of both an ethylamino group and an imidazole ring contributes to its versatile reactivity and makes it a valuable candidate for further exploration.

The compound's structure consists of a butanoate backbone, which is esterified at the terminal carbon, linked to an ethylamino moiety at the second carbon and an imidazole ring at the third carbon. This specific configuration suggests possible interactions with biological targets, making it a promising scaffold for medicinal chemistry investigations. The imidazole ring, in particular, is well-known for its role in various biological processes and has been extensively studied for its potential as a pharmacophore in drug design.

In recent years, there has been growing interest in the development of molecules that can modulate biological pathways by targeting specific enzymes or receptors. Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate exhibits characteristics that make it a suitable candidate for such applications. The ethylamino group can serve as a hydrogen bond acceptor or donor, facilitating interactions with biological targets, while the imidazole ring can engage in coordination with metal ions or form hydrogen bonds with nucleophilic residues in proteins.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. Heterocycles, such as the imidazole ring in Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate, are known to enhance the binding affinity and selectivity of drug candidates. The imidazole scaffold has been successfully incorporated into numerous drugs used to treat various conditions, including infections, cancer, and neurological disorders. This structural motif provides a rich framework for chemical modification, allowing researchers to fine-tune the properties of the compound to optimize its pharmacological activity.

The butanoate moiety in Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate also contributes to its potential therapeutic applications. Butanoate derivatives have been explored for their metabolic stability and bioavailability, making them attractive candidates for drug development. The ester group can be hydrolyzed to form a carboxylic acid, which may influence the compound's pharmacokinetic profile and interaction with biological targets.

In the context of current research trends, Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate aligns with the growing interest in multitarget-directed ligands (MTLs). MTLs are designed to simultaneously interact with multiple biological targets, offering the potential for synergistic effects and improved therapeutic outcomes. The structural features of this compound suggest that it could be engineered to target multiple receptors or enzymes involved in complex diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions between appropriate precursors followed by functional group transformations to introduce the ethylamino and imidazole moieties. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

The pharmacological evaluation of Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate is an ongoing area of research. In vitro studies have demonstrated its potential interactions with various biological targets, including enzymes and receptors relevant to disease pathways. These preliminary findings suggest that further investigation is warranted to explore its therapeutic potential. Preclinical studies are necessary to assess its efficacy, safety profile, and pharmacokinetic properties before moving into human trials.

The development of novel drug candidates often involves computational modeling and molecular docking techniques to predict binding affinities and interactions with biological targets. These computational approaches can help guide experimental design and optimize lead compounds like Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The future prospects of Methyl 2-(ethylamino)-3-(1H-imidazol-1-yl)butanoate are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like this one will play a crucial role in developing innovative treatments. Collaborative efforts between academia and industry are essential to translate laboratory findings into tangible therapeutic solutions for patients worldwide.